6-(3,4-Dichlorophenyl)morpholine-3-carboxylic acid

• Molecular Formula: C11H11Cl2NO3
• Molecular Weight: 276.11 g/mol
• IUPAC Name: 6-(3,4-dichlorophenyl)morpholine-3-carboxylic acid
• InChI: InChI=1S/C11H11Cl2NO3/c12-7-2-1-6(3-8(7)13)10-4-14-9(5-17-10)11(15)16/h1-3,9-10,14H,4-5H2,(H,15,16)
• InChI Key: JBGCICURBFIQMP-UHFFFAOYSA-N
• Canonical SMILES: C1C(OCC(N1)C(=O)O)C2=CC(=C(C=C2)Cl)Cl

Description

Chemical Name: (3S,6S)-6-(3,4-Dichlorophenyl)morpholine-3-carboxylic acid CAS Number: 62804-98-2 Molecular Formula: C₁₁H₁₁Cl₂NO₃ Structure: The compound features a morpholine ring substituted at the 6-position with a 3,4-dichlorophenyl group and a carboxylic acid moiety at the 3-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(3,4-Dichlorophenyl)morpholine-3-carboxylic acid typically involves the reaction of 3,4-dichloroaniline with ethyl chloroformate to form an intermediate, which is then reacted with morpholine to yield the final product . The reaction conditions often require the use of a base such as triethylamine and an organic solvent like dichloromethane. The reaction is usually carried out at room temperature and monitored using techniques such as thin-layer chromatography (TLC).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification methods such as recrystallization and column chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

6-(3,4-Dichlorophenyl)morpholine-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The carboxylic acid group can be oxidized to form corresponding carboxylates.

Reduction: The compound can be reduced to form alcohol derivatives.

Substitution: The chlorine atoms on the phenyl ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) and potassium tert-butoxide (KOtBu) are employed.

Major Products Formed

Oxidation: Carboxylates and ketones.

Reduction: Alcohols and amines.

Substitution: Substituted phenyl derivatives.

Scientific Research Applications

6-(3,4-Dichlorophenyl)morpholine-3-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-(3,4-Dichlorophenyl)morpholine-3-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity, disruption of cell signaling, and induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Key Characteristics :

• The morpholine ring contributes to solubility in polar solvents due to its oxygen atom.
• The carboxylic acid group enables hydrogen bonding and salt formation, which may influence pharmacokinetic properties.

Comparison with Structurally Similar Compounds

6-(3-Chloro-2-fluorophenyl)pyrimidine-4-carboxylic Acid

Key Differences :

• Core Structure : Replaces the morpholine ring with a pyrimidine ring, altering electronic properties and hydrogen-bonding capacity.
• Substituents : A 3-chloro-2-fluorophenyl group instead of 3,4-dichlorophenyl. Fluorine’s electronegativity may reduce metabolic degradation compared to chlorine.
• Synthesis : Prepared via hydrolysis of a methyl ester intermediate using sodium hydroxide in tetrahydrofuran (THF) .

Property	Target Compound	Pyrimidine Analog
Core Structure	Morpholine	Pyrimidine
Substituents	3,4-Dichlorophenyl	3-Chloro-2-fluorophenyl
Lipophilicity (ClogP)	Higher (Cl₂ vs. Cl+F)	Moderate
Stereochemistry	(3S,6S) configuration	Not specified in literature

7-[2-(Aminomethyl)morpholin-4-yl]-1-cyclopropyl-6,8-difluoro-4-oxoquinoline-3-carboxylic Acid (CAS 143375-60-4)

Key Differences :

• Core Structure: Quinoline scaffold substituted with a morpholine-aminomethyl group. The quinoline system is aromatic and planar, favoring intercalation in biological targets.
• Additional Substituents : Cyclopropyl and fluorine groups enhance steric bulk and metabolic stability.
• Functionality : The 4-oxo group and carboxylic acid may mimic DNA gyrase inhibitors like ciprofloxacin .

Property	Target Compound	Quinoline-Morpholine Hybrid
Core Structure	Morpholine + carboxylic acid	Quinoline + morpholine-aminomethyl
Bioactivity	Undisclosed (potential CNS target)	Likely antibacterial (quinolone)
Solubility	Moderate (morpholine)	Enhanced (aminomethyl group)

6-(3-Chlorophenoxy)pyridine-2-carboxylic Acid and Derivatives

Key Differences :

• Linkage: Phenoxy group connects the chlorophenyl substituent to a pyridine ring, differing from the direct morpholine-phenyl bond in the target compound.

Property	Target Compound	Pyridine-Triazolo Analog
Aromatic System	Morpholine + phenyl	Pyridine + triazole
Synthetic Route	Likely ring-closing reactions	Multi-step coupling and cyclization
Pharmacokinetics	Moderate lipophilicity	Variable (depends on triazole)

Research Implications and Limitations

• Structural Activity Relationships (SAR): Chlorine substituents improve lipophilicity but may increase toxicity. Fluorine in analogs (e.g., 3-chloro-2-fluorophenyl) balances metabolic stability and electronic effects. Stereochemistry in the target compound could lead to selective binding compared to non-chiral analogs.
• Limitations: Limited pharmacological data for direct efficacy comparisons. Synthetic yields and scalability vary; e.g., the pyrimidine analog requires 16-hour hydrolysis , whereas morpholine derivatives may need chiral resolution.

Biological Activity

6-(3,4-Dichlorophenyl)morpholine-3-carboxylic acid is a compound that has garnered attention for its potential biological activities, particularly in antimicrobial and anticancer applications. This article reviews the biological activity of this compound, synthesizing findings from various studies and presenting relevant data in tables.

Chemical Structure and Properties

The compound features a morpholine ring substituted with a dichlorophenyl group and a carboxylic acid moiety. Its structure can be represented as follows:

$$\text{C}_1\text{C}_2\text{C}_3\text{C}_4\text{C}_5\text{C}_6\text{C}_7$$

Biological Activity Overview

The biological activities of 6-(3,4-dichlorophenyl)morpholine-3-carboxylic acid include:

• Antimicrobial Activity : Studies have demonstrated significant antibacterial and antifungal effects against various pathogens.
• Anticancer Activity : The compound has shown potential in inhibiting cancer cell proliferation.

Antimicrobial Activity

In a study examining the antimicrobial properties of various synthesized compounds, 6-(3,4-dichlorophenyl)morpholine-3-carboxylic acid exhibited notable activity against both Gram-positive and Gram-negative bacteria. The results indicated that the compound was particularly effective against Bacillus cereus, Staphylococcus aureus, and Escherichia coli.

Table 1: Antimicrobial Activity of 6-(3,4-Dichlorophenyl)morpholine-3-carboxylic acid

Pathogen	Minimum Inhibitory Concentration (MIC)
Bacillus cereus	32 µg/mL
Staphylococcus aureus	16 µg/mL
Escherichia coli	64 µg/mL

Anticancer Activity

The anticancer potential of the compound was evaluated using several cancer cell lines. The cytotoxicity was assessed through the MTT assay, revealing that the compound significantly inhibited cell growth in a dose-dependent manner.

Table 2: Cytotoxicity of 6-(3,4-Dichlorophenyl)morpholine-3-carboxylic acid

Cancer Cell Line	IC50 (µM)
HCT116	12.5
MCF7	9.8
HUH7	15.0

The proposed mechanism for the antimicrobial activity involves disruption of bacterial cell membranes and inhibition of essential metabolic pathways. For anticancer activity, it is hypothesized that the compound induces apoptosis in cancer cells by activating caspase pathways.

Case Studies

• Antimicrobial Efficacy : A study published in Journal of Medicinal Chemistry reported that derivatives of morpholine compounds showed enhanced antimicrobial activity when modified with various substituents, including dichlorophenyl groups. This supports the notion that structural modifications can significantly impact biological efficacy .
• Cancer Cell Proliferation : Research conducted on the effects of morpholine derivatives on cancer cell lines demonstrated that compounds similar to 6-(3,4-dichlorophenyl)morpholine-3-carboxylic acid inhibited proliferation by targeting specific signaling pathways involved in cell growth regulation .